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Compound of Interest

Compound Name: Alpha-d-xylopyranose

Cat. No.: B149499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and

disposal of Alpha-d-xylopyranose in a laboratory setting. Adherence to these procedures is

critical for ensuring personnel safety and regulatory compliance.

Hazard Identification and Safety Summary
Alpha-d-xylopyranose is a sugar that is not classified as a hazardous substance for

transportation. However, it can cause irritation to the skin, eyes, and respiratory system,

primarily due to its fine powder form.[1][2][3] The following table summarizes the key safety

information based on the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.
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Hazard Classification GHS Hazard Statement
GHS Precautionary
Statement Codes

Skin Irritation (Category 2)
H315: Causes skin irritation.[1]

[2][3]

P264, P280, P302+P352,

P332+P317, P362+P364[1][2]

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation.[1][2][3]

P264, P280,

P305+P351+P338,

P337+P317[2]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation.[1][2][3]

P261, P271, P304+P340,

P319, P403+P233, P405[1][2]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Always handle Alpha-d-xylopyranose powder in a well-ventilated area.[1]

For procedures that may generate significant dust, such as weighing or transferring large

quantities, use a chemical fume hood or a ventilated balance enclosure.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3]

Hand Protection: Wear chemically impermeable gloves, such as nitrile or latex.[1]

Body Protection: A standard laboratory coat is required.

Respiratory Protection: For operations with a high potential for dust generation, a NIOSH-

approved N95 respirator is recommended to avoid respiratory irritation.[1][2]

3. Handling and Storage:

Avoid generating dust.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/d-xylose-pid_Rock15481.html
https://pubchem.ncbi.nlm.nih.gov/compound/6027
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyYmdzNDkwcjJvaTFtMm02dWJicTJhaXhxZjFhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODIxXzU4LTg2LTZfRCUyOCslMjktWHlsb3NlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQzgyMV81OC04Ni02X0QlMjgrJTI5LVh5bG9zZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--d8725c38d9ff7588aa5f3081aa2308ee8d1bbce6/MetaSci_MSIC821_58-86-6_D(+)-Xylose.pdf
https://www.echemi.com/sds/d-xylose-pid_Rock15481.html
https://pubchem.ncbi.nlm.nih.gov/compound/6027
https://www.echemi.com/sds/d-xylose-pid_Rock15481.html
https://pubchem.ncbi.nlm.nih.gov/compound/6027
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyYmdzNDkwcjJvaTFtMm02dWJicTJhaXhxZjFhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODIxXzU4LTg2LTZfRCUyOCslMjktWHlsb3NlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQzgyMV81OC04Ni02X0QlMjgrJTI5LVh5bG9zZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--d8725c38d9ff7588aa5f3081aa2308ee8d1bbce6/MetaSci_MSIC821_58-86-6_D(+)-Xylose.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/6027
https://www.echemi.com/sds/d-xylose-pid_Rock15481.html
https://pubchem.ncbi.nlm.nih.gov/compound/6027
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyYmdzNDkwcjJvaTFtMm02dWJicTJhaXhxZjFhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODIxXzU4LTg2LTZfRCUyOCslMjktWHlsb3NlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQzgyMV81OC04Ni02X0QlMjgrJTI5LVh5bG9zZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--d8725c38d9ff7588aa5f3081aa2308ee8d1bbce6/MetaSci_MSIC821_58-86-6_D(+)-Xylose.pdf
https://www.echemi.com/sds/d-xylose-pid_Rock15481.html
https://pubchem.ncbi.nlm.nih.gov/compound/6027
https://www.benchchem.com/product/b149499?utm_src=pdf-body
https://www.echemi.com/sds/d-xylose-pid_Rock15481.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJyYmdzNDkwcjJvaTFtMm02dWJicTJhaXhxZjFhIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lDODIxXzU4LTg2LTZfRCUyOCslMjktWHlsb3NlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJQzgyMV81OC04Ni02X0QlMjgrJTI5LVh5bG9zZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--d8725c38d9ff7588aa5f3081aa2308ee8d1bbce6/MetaSci_MSIC821_58-86-6_D(+)-Xylose.pdf
https://www.echemi.com/sds/d-xylose-pid_Rock15481.html
https://www.echemi.com/sds/d-xylose-pid_Rock15481.html
https://pubchem.ncbi.nlm.nih.gov/compound/6027
https://www.echemi.com/sds/d-xylose-pid_Rock15481.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly closed when not in use.[1]

Store in a dry, cool, and well-ventilated place.[1]

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling.[1]

Disposal Plan
As Alpha-d-xylopyranose is a non-hazardous sugar, its disposal is straightforward but must

be managed responsibly to prevent environmental contamination and nuisance.

1. Uncontaminated Waste:

Solid Waste: Uncontaminated, solid Alpha-d-xylopyranose can typically be disposed of in

the regular trash.

Aqueous Solutions: Dilute aqueous solutions of uncontaminated Alpha-d-xylopyranose can

generally be disposed of down the sanitary sewer, followed by flushing with plenty of water.

2. Contaminated Waste:

If Alpha-d-xylopyranose is contaminated with a hazardous substance, it must be treated as

hazardous waste.

The disposal method will be dictated by the nature of the contaminant.

Collect contaminated waste in a sealed, properly labeled container.

Dispose of the contaminated waste through your institution's hazardous waste management

program.

3. Empty Containers:

Triple-rinse empty containers with a suitable solvent (e.g., water).

The rinsate from uncontaminated containers can be disposed of down the sanitary sewer.
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Dispose of the rinsed, empty container in the regular trash or recycling, depending on the

container material.

Important Note: Always consult your institution's specific waste disposal guidelines and local

regulations before disposing of any chemical waste.

Experimental Workflow and Disposal Diagram
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Preparation & Handling

Disposal Pathway

Receive Alpha-d-xylopyranose

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Handle in Ventilated Area
(Fume Hood if necessary)

Step 2

Store in Tightly Sealed Container
in a Cool, Dry Place

Step 3

Waste Generated?

Step 4

Is Waste Contaminated?

Yes

Uncontaminated Solid:
Dispose in Regular Trash

No (Solid)

Uncontaminated Liquid:
Dispose Down Sanitary Sewer

No (Liquid)

Contaminated Waste:
Collect in Labeled Container

Yes

Dispose as Hazardous Waste
(Follow Institutional Protocol)

Click to download full resolution via product page

Caption: Workflow for handling and disposal of Alpha-d-xylopyranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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